![molecular formula C10H14N2O B181318 n-[3-(Dimethylamino)phenyl]acetamide CAS No. 7474-95-5](/img/structure/B181318.png)
n-[3-(Dimethylamino)phenyl]acetamide
Overview
Description
N-[3-(Dimethylamino)phenyl]acetamide is a reactant used in the synthesis of the impurities of Zaleplon, a selective non-benzodiazepine GABAA receptor agonist .
Synthesis Analysis
The synthesis of N-[3-(Dimethylamino)phenyl]acetamide involves the amidation reaction between various esters and 3-(dimethylamino)-1-propylamine . The reaction is catalyzed by lead acetate, which has been found to increase the rate of the amidation reaction even for esters with a high steric factor .
Molecular Structure Analysis
The molecular weight of N-[3-(Dimethylamino)phenyl]acetamide is 178.23 . The InChI code is 1S/C10H14N2O/c1-8(13)11-9-5-4-6-10(7-9)12(2)3/h4-7H,1-3H3,(H,11,13) and the InChI key is MHGIJXSAUHOIDU-UHFFFAOYSA-N .
Chemical Reactions Analysis
The amidation process of esters, which is involved in the synthesis of N-[3-(Dimethylamino)phenyl]acetamide, is traditionally carried out in the presence of basic catalysts such as alkaline hydroxides and methylates . This reaction can also be catalyzed by super-basic catalysts, metals and metal–organic compounds, derivatives of organic acids, salts (especially metal chlorides), and enzymes .
Physical And Chemical Properties Analysis
N-[3-(Dimethylamino)phenyl]acetamide is a powder with a melting point of 84-87°C .
Scientific Research Applications
Catalysis: Synthesis Acceleration
This compound serves as a catalyst in chemical synthesis, particularly in the formation of amides from esters and amines. Its catalytic properties can significantly accelerate reaction rates, even for esters with high steric factors, making it valuable in industrial and laboratory chemical processes .
Material Science: Fiber Modification
In the field of material science, N-[3-(Dimethylamino)phenyl]acetamide is used as a fiber-modifying agent. It improves the dyeability and thermal stability of acrylic fibers against acidic dyes, enhancing the quality and durability of the materials .
Paper Industry: Processing Aid
The compound finds application as a processing aid in the paper industry. It acts as a pulp additive, coagulant, dehydration promoter during paper processing, sizing agent, and film-forming agent, contributing to the production of higher quality paper products .
Polymer Chemistry: Ion Exchange Resins
N-[3-(Dimethylamino)phenyl]acetamide is utilized in the production of ion exchange resins. These resins are essential for water purification, metal separation, waste treatment, and various other applications that require ion exchange capabilities .
Surfactant Production: Blowing Agents
The compound is used in the manufacture of surfactants and blowing agents. Surfactants are compounds that lower the surface tension between two liquids or a liquid and a solid, playing a critical role in detergents, wetting agents, emulsifiers, foaming agents, and dispersants .
Photographic Equipment: Polymer Applications
It is also applied in the production of polymers used in photographic equipment. These polymers are designed to have specific properties suitable for high-quality photographic results and durability .
Textile Industry: Antistatic and Fixative Agent
Lastly, in the textile industry, N-[3-(Dimethylamino)phenyl]acetamide is commonly used as a processing treatment agent, antistatic agent, and dye fixative. It enhances the processing of fibers and fabrics, improving their resistance to static electricity and their ability to retain dyes .
properties
IUPAC Name |
N-[3-(dimethylamino)phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-8(13)11-9-5-4-6-10(7-9)12(2)3/h4-7H,1-3H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHGIJXSAUHOIDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10225727 |
Source
|
| Record name | N-(3-(Dimethylamino)phenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10225727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
n-[3-(Dimethylamino)phenyl]acetamide | |
CAS RN |
7474-95-5 |
Source
|
| Record name | N-[3-(Dimethylamino)phenyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7474-95-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(3-(Dimethylamino)phenyl)acetamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007474955 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC401120 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=401120 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-(3-(Dimethylamino)phenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10225727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-[3-(dimethylamino)phenyl]acetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.432 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-(3-(DIMETHYLAMINO)PHENYL)ACETAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MG4W7ELG7V | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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